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Compound of Interest

Compound Name: Ethyl isobutyrate

Cat. No.: B147610 Get Quote

An In-depth Technical Guide to the Safe Handling of Ethyl Isobutyrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for ethyl isobutyrate, a

common reagent and flavoring agent. Adherence to these guidelines is crucial for maintaining a

safe laboratory environment.

Chemical and Physical Properties
Ethyl isobutyrate is a colorless liquid with a characteristic fruity odor.[1][2] Understanding its

physical and chemical properties is fundamental to its safe handling and storage.
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Property Value Source

Molecular Formula C6H12O2 [3][4][5]

Molecular Weight 116.16 g/mol [1][2][3][6]

Appearance Colorless liquid [2][5][6]

Odor Fruity, aromatic [1][2][6]

Boiling Point 112-113 °C [6]

Melting Point -88.2 °C [2]

Flash Point 13 °C / 55.4 °F (closed cup) [5]

Density 0.865 g/mL at 25 °C

Vapor Density 4.0 (Air = 1.0) [5][7]

Vapor Pressure 53 hPa @ 33.8 °C [5][7]

Solubility
Immiscible with water; soluble

in alcohol and ether.
[6][7]

Autoignition Temperature No data available [7][8]

Hazard Identification and Classification
Ethyl isobutyrate is classified as a highly flammable liquid and vapor.[3][5][9] It can cause skin

and serious eye irritation.[3][5][6][8] Inhalation may lead to respiratory irritation.[3][10]

GHS Classification:

Flammable Liquids, Category 2 (H225)[3][9]

Skin Irritation, Category 2 (H315)[3][9]

Eye Irritation, Category 2 (H319)[3][9]

Specific target organ toxicity — single exposure (respiratory tract irritation), Category 3

(H335)[3]
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NFPA 704 Ratings:

Health: 2 (Can cause temporary incapacitation or residual injury)[11]

Flammability: 3 (Can be ignited under almost all ambient temperature conditions)[7][11]

Instability: 0 (Normally stable, even under fire exposure conditions)[7][11]

Experimental Protocols
Detailed experimental protocols for the toxicological and physical hazard data presented are

not typically provided in standard safety data sheets. This data is generated following

standardized test guidelines from organizations such as the OECD (Organisation for Economic

Co-operation and Development) or national regulatory bodies. For instance, flammability (flash

point) is often determined using methods like the Tag Closed Cup Tester (ASTM D56) or

Pensky-Martens Closed Cup Tester (ASTM D93). Skin and eye irritation studies are typically

conducted following OECD Test Guidelines 404 and 405, respectively.

Signaling Pathways and Workflows
First Aid Procedures
A systematic approach to first aid is critical following accidental exposure. The following

diagram outlines the appropriate workflow.
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Exposure Route Immediate Action

Medical Attention

Inhalation Move to fresh air.

Skin Contact
Remove contaminated clothing.
Wash skin with soap and water.

Eye Contact Rinse cautiously with water
for at least 15 minutes.

Ingestion Rinse mouth.
Do NOT induce vomiting.

Seek Medical Attention

If breathing is difficult
or symptoms persist

If irritation persists

If irritation persists

Immediately
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Spill Occurs

Evacuate non-essential personnel.

Remove all ignition sources.

Ensure adequate ventilation.

Wear appropriate PPE.

Contain spill with inert absorbent material
(e.g., sand, vermiculite).

Collect residue into a sealed container
for disposal.

Clean spill area thoroughly.

Dispose of as hazardous waste.
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Task Assessment

Risk of Inhalation?

Use in well-ventilated area
or under a fume hood.

 No 

Use NIOSH-approved respirator.

 Yes 

Risk of Skin Contact?

Risk of Eye Contact?

 No 

Wear chemical-resistant gloves.

 Yes 

Wear safety goggles/face shield.

 Yes 

Proceed with Task

 No 

Wear lab coat or protective clothing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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